molecular formula C8H9NO2S B6170800 4-hydroxy-1-methyl-3H-1lambda6,2-benzothiazol-1-one CAS No. 2649054-11-3

4-hydroxy-1-methyl-3H-1lambda6,2-benzothiazol-1-one

Cat. No. B6170800
CAS RN: 2649054-11-3
M. Wt: 183.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-hydroxy-1-methyl-3H-1lambda6,2-benzothiazol-1-one, commonly referred to as HMB, is a small molecule that is widely used in scientific research. HMB has been found to have a variety of applications, including its use as a synthetic intermediate, a growth factor, an antioxidant, and an anti-inflammatory agent. HMB is also a key component of many drugs, including those used to treat cancer, Alzheimer’s disease, and Parkinson’s disease.

Scientific Research Applications

HMB has been found to have a wide range of applications in scientific research. It has been used as a synthetic intermediate in the synthesis of a variety of compounds, including drugs and vitamins. HMB has also been found to be a growth factor and an antioxidant, and it has been used to study the effects of oxidative stress in cells. HMB has also been used as an anti-inflammatory agent, and it has been found to be effective in the treatment of inflammatory diseases, such as rheumatoid arthritis and asthma.

Mechanism of Action

HMB has been found to act as an antioxidant by scavenging free radicals and reducing oxidative stress. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6. HMB has also been found to stimulate the production of anti-inflammatory cytokines, such as interleukin-10.
Biochemical and Physiological Effects
HMB has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6. It has also been found to reduce oxidative stress and to stimulate the production of anti-inflammatory cytokines, such as interleukin-10. HMB has also been found to stimulate the production of nitric oxide, which has been found to be beneficial in the treatment of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

HMB has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. HMB is also stable, and it can be stored for long periods of time. The main limitation of HMB is that it is not water soluble, so it must be dissolved in a suitable solvent before use.

Future Directions

HMB has a wide range of potential applications in scientific research. Future research should focus on further elucidating the biochemical and physiological effects of HMB, as well as exploring its potential applications in the treatment of various diseases. Additionally, further research should focus on developing more efficient and cost-effective methods of synthesizing HMB. Finally, further research should also focus on identifying new potential uses for HMB, such as its use as an antioxidant, anti-inflammatory agent, and growth factor.

Synthesis Methods

HMB can be synthesized by the reaction of 4-hydroxy-1-methyl-3H-1lambda6,2-benzothiazol-1-one with a variety of reagents, such as sodium hydroxide, sodium hypochlorite, and sodium bicarbonate. The reaction is typically carried out in an aqueous solution at a temperature of around 25°C. The reaction can be catalyzed by a variety of catalysts, such as sodium hydroxide, sodium hypochlorite, and sodium bicarbonate, and the reaction can be carried out in a variety of solvents, such as water, ethanol, and acetone.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-hydroxy-1-methyl-3H-1lambda6,2-benzothiazol-1-one involves the conversion of 2-aminobenzenethiol to the target compound through a series of reactions.", "Starting Materials": [ "2-aminobenzenethiol", "Methyl iodide", "Sodium hydroxide", "Carbon dioxide", "Hydrogen peroxide", "Sodium bicarbonate", "Acetic acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Methylation of 2-aminobenzenethiol with methyl iodide and sodium hydroxide to form 2-methylthioaniline.", "Step 2: Oxidation of 2-methylthioaniline with carbon dioxide and hydrogen peroxide to form 2-methylsulfonylaniline.", "Step 3: Cyclization of 2-methylsulfonylaniline with acetic acid and sodium bicarbonate to form 4-hydroxy-1-methyl-3H-1lambda6,2-benzothiazol-1-one.", "Step 4: Purification of the target compound by recrystallization from water and drying." ] }

CAS RN

2649054-11-3

Product Name

4-hydroxy-1-methyl-3H-1lambda6,2-benzothiazol-1-one

Molecular Formula

C8H9NO2S

Molecular Weight

183.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.